Cas no 85817-78-3 (Imidazo[1,5-a]pyrazin-1(5H)-one, hexahydro-2,3,3-trimethyl- (9CI))

• Product Name: Imidazo[1,5-a]pyrazin-1(5H)-one, hexahydro-2,3,3-trimethyl- (9CI)
• CAS No: 85817-78-3
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 991065
• PubChem ID: 21295664
• Update Time: 2025-04-20

Imidazo[1,5-a]pyrazin-1(5H)-one, hexahydro-2,3,3-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrazin-1(5H)-one, hexahydro-2,3,3-trimethyl- (9CI)
• 2,3,3-trimethyl-6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazin-1-one
• 3,3,8-TRIMETHYLHEXAHYDROIMIDAZO[1,5-A]PYRAZIN-1(5H)-ONE
• 2,3,3-TRIMETHYLHEXAHYDROIMIDAZO[1,5-A]PYRAZIN-1(5H)-ONE
• SCHEMBL10679520
• DTXSID40612101
• 85817-78-3

• Inchi： 1S/C9H17N3O/c1-9(2)11(3)8(13)7-6-10-4-5-12(7)9/h7,10H,4-6H2,1-3H3
• InChI Key： IZGUHRCEPHBPJO-UHFFFAOYSA-N
• SMILES： O=C1C2CNCCN2C(C)(C)N1C

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.6Ų